Cas no 2460494-49-7 (4-bromopyridine 1-oxide-2,3,5,6-d4)

• Product Name: 4-bromopyridine 1-oxide-2,3,5,6-d4
• CAS No: 2460494-49-7
• MF: C₅H₄BrNO
• MW: 178.020007133484
• CID: 6825403
• PubChem ID: 172406406
• Update Time: 2025-02-28

4-bromopyridine 1-oxide-2,3,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 2460494-49-7
• CS-23522
• 4-bromopyridine 1-oxide-2,3,5,6-d4

• Inchi： 1S/C5H4BrNO/c6-5-1-3-7(8)4-2-5/h1-4H/i1D,2D,3D,4D
• InChI Key： ZRXLKDCFWJECNO-RHQRLBAQSA-N
• SMILES： BrC1C([2H])=C([2H])[N+](=C([2H])C=1[2H])[O-]

Computed Properties

• Exact Mass: 176.97273Da
• Monoisotopic Mass: 176.97273Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 25.5Ų